2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)-N-(2-methyl-3-(thiazolo[5,4-b]pyridin-2-yl)phenyl)acetamide

• IUPAC Name: 2-(3-cyclopropyl-6-oxopyridazin-1-yl)-N-[2-methyl-3-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]acetamide
• InChI: InChI=1S/C22H19N5O2S/c1-13-15(21-25-18-6-3-11-23-22(18)30-21)4-2-5-16(13)24-19(28)12-27-20(29)10-9-17(26-27)14-7-8-14/h2-6,9-11,14H,7-8,12H2,1H3,(H,24,28)
• InChI Key: IRYHHXGHZFAWIG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1NC(=O)CN2C(=O)C=CC(=N2)C3CC3)C4=NC5=C(S4)N=CC=C5
• Molecular Formula: C22H19N5O2S
• Molecular Weight: 417.5 g/mol

Description

2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)-N-(2-methyl-3-(thiazolo[5,4-b]pyridin-2-yl)phenyl)acetamide is a useful research compound. Its molecular formula is C22H19N5O2S and its molecular weight is 417.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactivity

A study detailed the synthesis of a novel class of pyridazin-3-one derivatives through reactions involving 3-oxo-2-arylhydrazonopropanals and active methylene compounds. This research highlighted the methodological advancements in the synthesis of complex heterocyclic compounds, which could have implications for designing molecules with specific biological or chemical properties (Ibrahim & Behbehani, 2014).

Antimicrobial Applications

Another research avenue explored the synthesis of new heterocyclic compounds incorporating a sulfamoyl moiety, aiming for antimicrobial applications. The study synthesized various derivatives, including pyran, pyridine, and pyridazine, which were then evaluated for their antibacterial activities, demonstrating the potential of such compounds in developing new antimicrobial agents (Azab, Youssef, & El-Bordany, 2013).

Antitumor and Antioxidant Evaluation

Compounds related to the target molecule were assessed for their antitumor and antioxidant activities. For instance, certain N-substituted-2-amino-1,3,4-thiadiazoles were synthesized and evaluated, showing promising results in cytotoxicity and antioxidant assays. This suggests the potential use of such compounds in developing therapeutics for cancer and oxidative stress-related conditions (Hamama, Gouda, Badr, & Zoorob, 2013).

Insecticidal Properties

The synthesis and assessment of innovative heterocycles incorporating a thiadiazole moiety against the cotton leafworm, Spodoptera littoralis, were conducted. This study presented new compounds with potential insecticidal properties, highlighting an avenue for the development of environmentally friendly pest control solutions (Fadda, Salam, Tawfik, Anwar, & Etman, 2017).